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Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B15587959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for 5'-O-DMT-N2-DMF-dG, a key building

block in the chemical synthesis of DNA. It outlines its physicochemical properties and its role

within the broader context of solid-phase oligonucleotide synthesis.

Core Molecular Data
5'-O-DMT-N2-DMF-dG, more formally known as 5'-O-DMT-N2-(dimethylamino)methylidene-2'-

deoxyguanosine, is a protected form of deoxyguanosine. The protecting groups (DMT and

DMF) are essential for preventing unwanted side reactions during the stepwise assembly of a

DNA polymer. The key quantitative data for this compound are summarized below.

Property Value

Molecular Formula C₃₄H₃₆N₆O₆

Molecular Weight 624.698 g/mol

Note: Data corresponds to the protected nucleoside, not its phosphoramidite derivative.[1]
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Role in Oligonucleotide Synthesis
5'-O-DMT-N2-DMF-dG is a fundamental reagent used in the automated, solid-phase synthesis

of custom DNA sequences (oligonucleotides). Its structure is engineered for this process:

5'-O-DMT group: The dimethoxytrityl (DMT) group protects the 5'-hydroxyl function of the

deoxyribose sugar. This acid-labile group prevents the nucleoside from polymerizing with

itself. It is removed at the beginning of each synthesis cycle to allow the addition of the next

nucleotide.

N2-DMF group: The dimethylformamidine (DMF) group protects the exocyclic amine of the

guanine base. This prevents the amine from reacting with the activated phosphoramidite

group of the incoming nucleotide, ensuring that chain elongation occurs exclusively at the 5'-

hydroxyl position.

The compound is typically converted into a phosphoramidite by reacting its 3'-hydroxyl group

before being used in a DNA synthesizer. This "activated" form is ready to couple with the free

5'-hydroxyl of the growing oligonucleotide chain, which is attached to a solid support.

Generalized Experimental Protocol: Coupling Step
in Solid-Phase Synthesis
The primary experimental application for 5'-O-DMT-N2-DMF-dG (in its phosphoramidite form)

is the coupling step within the standard cycle of solid-phase oligonucleotide synthesis. The

following is a generalized methodology for a single coupling cycle.

Objective: To add a single deoxyguanosine nucleotide to a growing DNA chain immobilized on

a solid support (e.g., Controlled Pore Glass - CPG).

Prerequisites:

The solid support contains an initial nucleoside with a free 5'-OH group.

The 5'-O-DMT-N2-DMF-dG has been converted to its 3'-CE phosphoramidite derivative.

All reagents are anhydrous.
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Methodology:

Activation: The 5'-O-DMT-N2-DMF-dG phosphoramidite is mixed with an activator, typically

an acidic azole catalyst such as tetrazole or a derivative thereof. This reaction occurs in an

anhydrous solvent (e.g., acetonitrile) and forms a highly reactive phosphite triester

intermediate.

Coupling: The solution containing the activated phosphoramidite is passed through the

synthesis column containing the solid support. The free 5'-OH group of the immobilized DNA

chain attacks the activated phosphorus atom, forming a new phosphite triester linkage and

extending the DNA chain by one nucleotide. This reaction is rapid, typically achieving >99%

efficiency in under a minute.

Washing: The column is flushed with acetonitrile to remove the excess phosphoramidite and

activator.

Capping: Any unreacted 5'-OH groups on the solid support are acetylated ("capped") using a

mixture of acetic anhydride and N-methylimidazole. This prevents the formation of failure

sequences (n-1mers) in subsequent cycles.

Oxidation: The newly formed, unstable phosphite triester linkage is oxidized to a more stable

pentavalent phosphate triester linkage. This is typically achieved using a solution of iodine in

a tetrahydrofuran/water/pyridine mixture.

This four-step cycle (coupling, washing, capping, oxidation) is repeated for each nucleotide to

be added to the sequence. The initial detritylation (removal of the DMT group) of the support-

bound nucleoside precedes the first coupling step.

Workflow Visualization
The following diagram illustrates the logical flow of incorporating a single dG nucleotide into a

growing DNA chain during automated synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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